Cas no 906073-21-0 (2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]-)

• Product name: 2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]-
• CAS No: 906073-21-0
• MF: C₉H₂₁NO₃S
• MW: 223.33294
• CID: 788541
• PubChem ID: 58931855

2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]-
• 4-(3-methylbutylamino)butane-2-sulfonic acid
• 906073-21-0
• SCHEMBL354740
• 4-[(3-Methylbutyl)amino]butane-2-sulfonic acid
• DTXSID10730644
• 4-[(3-methylbutyl)amino]-2-butanesulfonic acid
• SEMRHFKMSMDJEH-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H21NO3S/c1-8(2)4-6-10-7-5-9(3)14(11,12)13/h8-10H,4-7H2,1-3H3,(H,11,12,13)
• InChI Key： SEMRHFKMSMDJEH-UHFFFAOYSA-N
• SMILES： CC(C)CCNCCC(C)S(=O)(=O)O

Computed Properties

• Exact Mass: 223.12421471g/mol
• Monoisotopic Mass: 223.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 74.8Ų